Oxiranylmethyl acetoacetate

• CAS No.: 84643-60-7
• Molecular Formula: C7H10O4
• Molecular Weight: 158.15 g/mol
• IUPAC Name: oxiran-2-ylmethyl 3-oxobutanoate
• InChI: InChI=1S/C7H10O4/c1-5(8)2-7(9)11-4-6-3-10-6/h6H,2-4H2,1H3
• InChI Key: QOJCSHDIADEFAZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC(=O)OCC1CO1

Description

Oxiranylmethyl acetoacetate is a useful research compound. Its molecular formula is C7H10O4 and its molecular weight is 158.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Glycidyl acetoacetate was prepared according to the method of Witzeman and Nottingham (J. Org. Chem, 1991, 56, 1713). Glycidol (Dixie Chemical Company, Pasadena, Tex.), 296 g, t-butyl acetoacetate, 632.8 g, and toluene, 500 ml, were mixed in a 1-liter reactor equipped with mechanical stirrer, thermocouple, condenser and nitrogen inlet. The reactor contents were heated to 110° C. and held at that temperature for 30 minutes. The reactor was then fitted with a distillation head and the toluene/t-butanol azeotrope was distilled from the reactor over 2 hours under moderate nitrogen flow. Peak temperature reached in the reactor was 120° C. After 4 hours total time, the reaction mixture was cooled and stripped on a rotary evaporator at 70° C. for 2 hours. The yellow liquid product was analyzed by proton NMR. Essentially quantitative conversion of glycidol to glycidyl acetoacetate was confirmed.